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Compound of Interest

Compound Name: Dulcite-13C-2

Cat. No.: B12406620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dulcitol-13C-2, a stable isotope-labeled

internal standard, and its critical role in metabolomics research. This document details its

chemical properties, its application in quantitative analysis, and provides experimental

protocols for its use.

Introduction to Dulcitol-13C-2
Dulcitol, also known as galactitol, is a sugar alcohol that is a metabolic product of galactose. In

healthy individuals, it is present at low levels. However, in individuals with galactosemia, a

genetic disorder affecting galactose metabolism, dulcitol can accumulate to toxic levels.

Dulcitol-13C-2 is a stable isotope-labeled version of dulcitol where two of the six carbon atoms

are replaced with the heavy isotope, carbon-13. This labeling makes it an ideal internal

standard for quantitative analysis of endogenous dulcitol in biological samples using mass

spectrometry-based techniques. The presence of the 13C atoms results in a predictable mass

shift, allowing for its clear differentiation from the naturally occurring (12C) dulcitol. While the

exact positions of the two 13C atoms can vary by manufacturer, a common configuration

involves labeling at the C1 and C2 positions.

Chemical Properties of Dulcitol (Unlabeled)
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Property Value

Synonyms Galactitol, Dulcite, Melampyrit

Molecular Formula C₆H₁₄O₆

Molecular Weight 182.17 g/mol

Melting Point 188-190 °C

Solubility in Water 50 mg/mL

CAS Number 608-66-2

Properties of Dulcitol-13C-2

Property Value

Molecular Formula ¹³C₂C₄H₁₄O₆

Molecular Weight ~184.17 g/mol

Role in Metabolomics
The primary role of Dulcitol-13C-2 in metabolomics is as an internal standard for accurate and

precise quantification of dulcitol in biological matrices such as plasma, urine, and red blood

cells. The use of a stable isotope-labeled internal standard is considered the gold standard for

quantitative mass spectrometry because it corrects for variability that can be introduced during

sample preparation, chromatographic separation, and mass spectrometric detection.

Key Applications:

Diagnosis and Monitoring of Galactosemia: The accumulation of dulcitol is a key biomarker

for galactosemia. Accurate quantification of dulcitol using Dulcitol-13C-2 as an internal

standard is crucial for the diagnosis, monitoring of dietary therapy, and assessment of

disease progression.

Metabolic Flux Analysis: While less common for dulcitol itself, 13C-labeled metabolites are

fundamental to metabolic flux analysis (MFA). By tracing the incorporation of the heavy
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isotope through a metabolic pathway, researchers can determine the rates of metabolic

reactions.

Drug Development: In the development of drugs targeting the polyol pathway (the pathway

responsible for dulcitol production), Dulcitol-13C-2 can be used to accurately measure

changes in dulcitol levels in response to therapeutic intervention.

The Polyol Pathway and Dulcitol Formation
Dulcitol is synthesized from galactose via the polyol pathway. This two-step pathway is

particularly active under conditions of high galactose concentration, such as in galactosemia.
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Galactose Dulcitol

Aldose Reductase
NADPH -> NADP+ Fructose

Sorbitol Dehydrogenase
NAD+ -> NADH

Sample Preparation

Analysis

Data Processing

Biological Sample
(Plasma, Urine, etc.)

Spike with
Dulcitol-13C-2

Metabolite Extraction

Derivatization

GC-MS or LC-MS Analysis

Data Acquisition

Peak Integration

Calculate Peak Area Ratio
(12C / 13C)

Quantification using
Calibration Curve
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To cite this document: BenchChem. [Dulcitol-13C-2: A Technical Guide for Metabolomics
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406620#what-is-dulcitol-13c-2-and-its-role-in-
metabolomics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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